N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-6-ethoxypyridazine-3-carboxamide
• InChI: InChI=1S/C14H11ClF3N3O2/c1-2-23-12-6-5-10(20-21-12)13(22)19-11-7-8(14(16,17)18)3-4-9(11)15/h3-7H,2H2,1H3,(H,19,22)
• InChI Key: UTVSNHVHLCSYCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C14H11ClF3N3O2
• Molecular Weight: 345.70 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Scientific Research Applications

Inhibitors of Gene Expression

Research conducted by Palanki et al. (2000) focused on the structure-activity relationship studies of a compound related to N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide. This compound was identified as an inhibitor of transcription mediated by both NF-kappaB and AP-1 transcription factors. Modifications to the pyrimidine ring of this compound were explored to improve potential oral bioavailability and cell-based activity (Palanki et al., 2000).

Pharmacological Profile of Selective Silent 5-HT1A Receptor Antagonist

Another study, by Forster et al. (1995), discussed WAY-100635, a phenylpiperazine derivative that binds with high affinity and selectivity to the 5-HT1A receptor. This study presents the pharmacological profile of this compound, indicating its potential as a standard antagonist for further studies of 5-HT1A receptor function (Forster et al., 1995).

PET Tracers of Serotonin 5-HT(1A) Receptors

Research by García et al. (2014) involved developing PET radioligands based on N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, which are analogs of WAY100635. These compounds showed promise as candidates for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).

Synthesis and Antibacterial Activity

Al-Kamali et al. (2014) conducted a study on the synthesis of novel thieno[2,3-c]pyridazines and evaluated their antibacterial activities. The compounds synthesized in this study were based on 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine (Al-Kamali et al., 2014).

Antitumor Agents

Research by Rewcastle et al. (1986) focused on the antitumor activity of monosubstituted derivatives of an antitumor agent, including compounds structurally related to this compound. The study highlights the relationship between the structure of these compounds and their in vitro and in vivo antileukemic activity (Rewcastle et al., 1986).